Cas no 1388070-27-6 (2-Amino-7-bromo-6-fluoro-1H-benzimidazole)

• Product Name: 2-Amino-7-bromo-6-fluoro-1H-benzimidazole
• CAS No: 1388070-27-6
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• CID: 4824057
• Update Time: 2025-05-19

2-Amino-7-bromo-6-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-bromo-6-fluoro-1H-benzimidazole
• 4-Bromo-5-fluoro-1H-benzo[d]imidazol-2-amine

• Inchi： 1S/C7H5BrFN3/c8-5-3(9)1-2-4-6(5)12-7(10)11-4/h1-2H,(H3,10,11,12)
• InChI Key： NMOQBCYKVMUALO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=C(N)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-7-bromo-6-fluoro-1H-benzimidazole

Comprehensive Overview of 2-Amino-7-bromo-6-fluoro-1H-benzimidazole (CAS No. 1388070-27-6)

2-Amino-7-bromo-6-fluoro-1H-benzimidazole (CAS No. 1388070-27-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative features unique structural modifications, including bromo and fluoro substituents, which enhance its reactivity and potential applications. Researchers frequently search for "benzimidazole synthesis," "halogenated heterocycles," and "pharmaceutical intermediates" when exploring this compound, reflecting its relevance in drug discovery.

The molecular structure of 2-Amino-7-bromo-6-fluoro-1H-benzimidazole combines a benzimidazole core with strategic halogen placements, making it a versatile building block for small molecule therapeutics. Its CAS number 1388070-27-6 is often queried in chemical databases alongside terms like "structure-activity relationship" and "medicinal chemistry applications." The compound's dual halogenation pattern (bromo at position 7 and fluoro at position 6) contributes to its electronic properties, a topic frequently discussed in forums about "halogen effects in drug design."

In pharmaceutical contexts, 2-Amino-7-bromo-6-fluoro-1H-benzimidazole serves as a precursor for kinase inhibitors and anticancer agents, aligning with trending searches for "targeted cancer therapies." Its amino group at position 2 allows for further functionalization, a feature highlighted in recent publications on "scaffold diversification." Analytical chemists often investigate this compound using "HPLC purification methods" or "mass spectrometry characterization," as evidenced by patent literature.

The synthetic routes to CAS 1388070-27-6 typically involve Pd-catalyzed cross-coupling reactions, a hot topic in organic chemistry circles searching for "C-B bond formation techniques." Its solid-state stability and solubility profile are critical parameters for formulation scientists, frequently analyzed under "preclinical development parameters." The compound's fluorine atom specifically attracts interest due to the pharmaceutical industry's focus on "fluorinated drug candidates."

Market analyses reveal growing demand for 2-Amino-7-bromo-6-fluoro-1H-benzimidazole as evidenced by search trends for "custom synthesis suppliers" and "high-purity heterocycles." Its applications extend to material science, where researchers explore its use in organic semiconductors (a trending topic linked to "flexible electronics"). Regulatory databases show no restrictions on this compound, though researchers consistently verify "chemical safety profiles" before experimental use.

Recent publications highlight the compound's role in developing BTK inhibitors, connecting to popular queries about "autoimmune disease treatments." The 7-bromo substituent enables further derivatization via "Suzuki-Miyaura coupling," a technique widely searched by synthetic chemists. Thermal stability studies (often tagged with "thermogravimetric analysis") confirm its suitability for high-temperature applications in polymeric materials.

In conclusion, 2-Amino-7-bromo-6-fluoro-1H-benzimidazole (CAS No. 1388070-27-6) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its optimized structure addresses contemporary research needs in "precision medicine" and "functional materials design," while synthetic accessibility ensures continued commercial relevance. The compound's unique halogenation pattern will likely drive further innovation in drug discovery pipelines and electronic material development.